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Compound of Interest

Compound Name: 2,4-Difluoro-6-nitroaniline

Cat. No.: B1293778

Essential Safety and Handling Guide for 2,4-
Difluoro-6-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
2,4-Difluoro-6-nitroaniline (CAS No: 364-30-7). Adherence to these procedures is critical for
ensuring personal safety and regulatory compliance in a laboratory setting.

Personal Protective Equipment (PPE)

When handling 2,4-Difluoro-6-nitroaniline, a comprehensive PPE strategy is mandatory to
prevent skin contact, eye irritation, and inhalation of dust or vapors.[1][2][3][4] The following
table summarizes the required protective gear.
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PPE Category

Specification

Eye and Face Protection

Chemical splash goggles or a face shield
meeting EN 166 standards are required to

protect against splashes and airborne particles.

[5]

Skin Protection

Wear chemical-impermeable gloves (e.g., PVC)
and appropriate protective clothing to prevent
skin exposure.[1][3] Contaminated clothing must

be removed and washed before reuse.[1]

Respiratory Protection

In case of inadequate ventilation or the potential
for dust or vapor formation, use a NIOSH/MSHA
or European Standard EN 149 approved
respirator.[2][6] A self-contained breathing
apparatus (SCBA) may be necessary for
firefighting or in situations with high

concentrations.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.

» Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4]

[¢]

[¢]

o

o

o Storage:

Wash hands thoroughly after handling.[2]

Avoid the formation of dust and aerosols.[1]
Use non-sparking tools and take precautionary measures against static discharge.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]
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o Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

o Store locked up and away from incompatible materials such as strong oxidizing agents
and bases.[2][4]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If the victim is not
Inhalation ) ] o o
breathing, provide artificial respiration. Seek

immediate medical attention.[1][6]

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact . P
water. Seek medical attention if irritation occurs.

[1]

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and consult a

doctor.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion _ - .
unconscious person. Call a physician or poison

control center immediately.[1][6]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for environmental safety
and regulatory compliance.

e Spill Response:

o Evacuate personnel from the spill area.
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[e]

Wear appropriate PPE, including respiratory protection.

o

Avoid breathing vapors, mist, or gas.[1]

[¢]

Contain the spill using inert absorbent material such as sand or earth.[7]

[¢]

Collect the spilled material into a suitable, closed container for disposal.[1]

o Prevent the chemical from entering drains or waterways.[1][7]

o Waste Disposal:

o 2,4-Difluoro-6-nitroaniline and its containers must be disposed of as hazardous waste.

[7]
o Do not dispose of in regular trash or pour down the drain.[7]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor for proper disposal.[2][7]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste.[7]

Operational Workflow for Handling 2,4-Difluoro-6-
nitroaniline

The following diagram outlines the standard operating procedure for the safe handling of 2,4-
Difluoro-6-nitroaniline from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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